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Compound of Interest

2-Chloro-5-
Compound Name:
(methylsulfonyl)benzoic acid

Cat. No.: B1349559

CAS Number: 89938-62-5

Abstract

This technical guide provides a comprehensive overview of 2-Chloro-5-
(methylsulfonyl)benzoic acid, a versatile chemical intermediate with applications in the
pharmaceutical and agrochemical industries. The document details its physicochemical
properties, safety and handling guidelines, and potential applications. A plausible synthetic
route is also described based on established chemical principles. This guide is intended for
researchers, scientists, and professionals in drug development and chemical synthesis.

Chemical and Physical Properties

2-Chloro-5-(methylsulfonyl)benzoic acid is a white to off-white solid compound.[1] Its
chemical structure combines a chlorinated benzoic acid with a methylsulfonyl group, bestowing
upon it specific reactivity and biological activity. A summary of its key physical and chemical
properties is presented in Table 1.
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Property Value Source
CAS Number 89938-62-5 [11[2][3]
Molecular Formula CsH7CIO4S [11[2][3]
Molecular Weight 234.66 g/mol [1]
Appearance White, gray, or beige powder [1]
Melting Point 183-187 °C [1]
Purity > 97% (HPLC) [1]
2-chloro-5-
IUPAC Name ) )
(methylsulfonyl)benzoic acid
2-Chloro-5-
Synonyms [1]

methanesulfonylbenzoic acid

Storage Conditions

Store at 0-8 °C

[1]

Synthesis and Purification

While a specific, detailed experimental protocol for the synthesis of 2-Chloro-5-

(methylsulfonyl)benzoic acid is not readily available in published literature, a plausible

synthetic route can be devised based on common organic chemistry transformations and

patent literature for analogous compounds. The synthesis would likely involve the oxidation of

the corresponding methylsulfanyl group to a methylsulfonyl group, followed by the chlorination

of the aromatic ring and hydrolysis of a suitable precursor.

A potential synthetic workflow is outlined below:

Starting Material
(e.9., 3-aminobenzoic acid derivative)

Diazotization & Sandmeyer Reaction 1k
(Introduction of Chloro Group)

Plausible Synthetic Workflow

Introduction of Methylsulfanyl Group.

2-Chloro-5-(methylsulfonyl)benzoic acid

Oxidation
(e.g., with H202 or KMnOs)
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Caption: A plausible synthetic workflow for 2-Chloro-5-(methylsulfonyl)benzoic acid.

Note: This proposed synthesis is illustrative. Researchers should conduct their own literature
search and process optimization for a viable synthetic route.

Applications

2-Chloro-5-(methylsulfonyl)benzoic acid is a valuable building block in the synthesis of more
complex molecules, particularly in the pharmaceutical and agrochemical sectors.

Pharmaceutical Intermediate

This compound is reported to be a key intermediate in the synthesis of various
pharmaceuticals, with particular mention of anti-inflammatory and analgesic medications.[1] Its
structural features allow for further chemical modifications to generate novel therapeutic
agents.

Agrochemicals

2-Chloro-5-(methylsulfonyl)benzoic acid is utilized in the formulation of herbicides.[1] Its
mechanism of action is suggested to involve the inhibition of specific biochemical pathways in
plants, which allows for selective weed control.[1]

Biochemical Research

The compound is also used in biochemical research, particularly in studies related to enzyme
inhibition and metabolic pathways.[1] However, specific enzymes or pathways targeted by this
molecule are not well-documented in publicly available literature.

Biological Activity and Signaling Pathways

The biological activity of 2-Chloro-5-(methylsulfonyl)benzoic acid is primarily associated with
its role as a herbicide and its potential as a scaffold for drug discovery. While it is known to
inhibit biochemical pathways, specific details regarding its mechanism of action and the
signaling pathways it may modulate are not extensively described in the available scientific
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literature. Further research is required to elucidate its precise molecular targets and biological
effects.

Due to the lack of specific information on its mechanism of action, a detailed signaling pathway
diagram cannot be provided at this time.

Safety and Handling

2-Chloro-5-(methylsulfonyl)benzoic acid should be handled with care in a laboratory setting.
It is classified as an irritant, causing skin and serious eye irritation, and may cause respiratory
irritation. Appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat, should be worn when handling this chemical. Work should be conducted in a
well-ventilated area or under a fume hood.

GHS Hazard Information:

Pictogram Signal Word Hazard Statements

H315: Causes skin
] irritation.H319: Causes serious
waalt text Warning o
eye irritation.H335: May cause

respiratory irritation.

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P280: Wear protective gloves/eye protection/face protection.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

For more detailed safety information, please refer to the Safety Data Sheet (SDS) provided by
the supplier.
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Experimental Protocols

Detailed experimental protocols for the use of 2-Chloro-5-(methylsulfonyl)benzoic acid in
specific applications, such as enzyme inhibition assays or as a reactant in a multi-step
synthesis, are not readily available in the public domain. Researchers are encouraged to
develop their own protocols based on the intended application and general principles of

medicinal chemistry and agrochemical research.

An illustrative workflow for a general chemical synthesis experiment is provided below:

General Experimental Workflow

Reaction Setup
(Glassware, Reagents)

Reaction
(Heating, Stirring, Monitoring)

Work-up
(Quenching, Extraction)

Purification
(Chromatography, Recrystallization)

PEWSTS
(NMR, MS, HPLC)

Click to download full resolution via product page

Caption: A general workflow for a chemical synthesis experiment.
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Conclusion

2-Chloro-5-(methylsulfonyl)benzoic acid is a chemical compound with established utility as
an intermediate in the synthesis of pharmaceuticals and agrochemicals. Its physicochemical
properties are well-characterized, and safety guidelines for its handling are clearly defined.
While its general applications are known, there is a need for further research to elucidate its
specific biological mechanisms of action and to publish detailed experimental protocols for its
use. This guide provides a foundational understanding of the compound for researchers and
industry professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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